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Compound of Interest

Compound Name: Coriolin

Cat. No.: B1246448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Coriolin is a sesquiterpene lactone antibiotic first isolated from the fungus Coriolus consors. It

has demonstrated a range of biological activities, including antitumor and antibacterial effects.

The primary mechanism of action for its cytotoxic effects is the inhibition of Na+/K+-ATPase, a

transmembrane protein crucial for maintaining cellular ion homeostasis. Accurate and robust

analytical methods are essential for the quantification of Coriolin in various matrices, including

fermentation broths, cell cultures, and biological fluids, to support research and development

efforts.

These application notes provide detailed protocols for the quantification of Coriolin using High-

Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Ultra-

Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

Additionally, information on its mechanism of action is provided to aid in the interpretation of

experimental results.
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C15H20O5 280.32 g/mol 33404-85-2

(Data sourced from PubChem CID 10869683)

Mechanism of Action: Inhibition of Na+/K+-ATPase
Coriolin exerts its cytotoxic effects primarily through the inhibition of the Na+/K+-ATPase

pump. This enzyme is responsible for actively transporting sodium (Na+) ions out of the cell

and potassium (K+) ions into the cell, a process vital for maintaining the electrochemical

gradients across the cell membrane.

Downstream Signaling Pathway of Coriolin-mediated Na+/K+-ATPase Inhibition
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Na+/K+-ATPase

Inhibits

Disruption of Ion Homeostasis

Leads to

↑ Intracellular Na+ ↓ Intracellular K+ Cell Cycle Arrest

Induces

Apoptosis

Triggers

Caspase Activation ↓ Bcl-2 Expression ↓ Mitochondrial
Membrane Potential
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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